1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one

• IUPAC Name: 1,5-dimethyl-7-methylidenebicyclo[3.3.1]nonan-3-one
• InChI: InChI=1S/C12H18O/c1-9-4-11(2)6-10(13)7-12(3,5-9)8-11/h1,4-8H2,2-3H3
• InChI Key: LLJFLDMVLHDLKH-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(=C)CC(C1)(CC(=O)C2)C
• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol

Description

“1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one” is a chemical compound with the CAS Number: 56696-00-5. It has a molecular weight of 178.27 and its molecular formula is C12H18O. The compound is in liquid form.

Molecular Structure Analysis

The Inchi Code for “1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one” is 1S/C12H18O/c1-9-4-11(2)6-10(13)7-12(3,5-9)8-11/h1,4-8H2,2-3H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one” are as follows: It has a molecular weight of 178.27100. The exact mass is 178.13600. The compound has a PSA of 17.07000 and a LogP of 3.10200. Unfortunately, the information about its density, boiling point, melting point, and flash point is not available.

Scientific Research Applications

Electroreductive Reactions

1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one has been studied in electroreductive transannular reactions, leading to the formation of specific cyclic compounds. The regioselectivity of these reactions is influenced by temperature and involves kinetic and thermodynamic controls, as demonstrated in studies where different products like 7-methyltricyclo[3.3.1.0^3,7]nonan-3-ol and 1-adamantanol were formed (Itoh et al., 2001).

Hydrogenation and Structural Investigation

The compound has been used in hydrogenation studies, yielding various products like 7α-methylbicyclo[3.3.1]nonan-3α-ol. These reactions, conducted over different catalysts, result in different products, showcasing the compound's versatility in chemical transformations. Structural studies based on NMR spectroscopy further elucidate the major conformers of these products (Kimoto et al., 1972).

Synthesis and Characterization of Derivatives

1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one derivatives have been synthesized and characterized, revealing interesting properties like their conformational structures. These studies contribute to a deeper understanding of the compound's chemical behavior and potential applications in more complex chemical syntheses (Venkateswaramoorthi et al., 2012).

Transannular Cyclization

This compound has shown significant reactivity in transannular cyclization reactions, leading to the formation of novel structures like adamantanes. This aspect is crucial for developing new synthetic methods and understanding reaction mechanisms (Serguchev et al., 2003).

NMR Spectroscopy Studies

Studies using carbon-13 nuclear magnetic resonance (NMR) spectroscopy have been conducted on derivatives of 1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one. These studies provide insights into the compound's conformation and intramolecular interactions, crucial for understanding its chemical properties and potential applications (Senda et al., 1981).

Safety and Hazards

The safety information available indicates that “1,5-Dimethyl-7-methylenebicyclo(3.3.1)nonan-3-one” has the following hazard statements: H315, H319, H335. The precautionary statements include: P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.